Cas no 896312-63-3 (6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate)

• Product Name: 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate
• CAS No: 896312-63-3
• MF: C₁₉H₁₉N₃O₇S
• MW: 433.43506360054
• CID: 6252012
• PubChem ID: 16800566
• Update Time: 2025-05-19

6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate
• 896312-63-3
• AKOS024660796
• [6-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4,5-trimethoxybenzoate
• 6-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate
• F2568-0051
• SR-01000022848
• SR-01000022848-1
• 6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C19H19N3O7S/c1-22-10-20-21-19(22)30-9-12-7-13(23)16(8-28-12)29-18(24)11-5-14(25-2)17(27-4)15(6-11)26-3/h5-8,10H,9H2,1-4H3
• InChI Key： KYVVOUCBARZFIP-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)CC1=CC(C(=CO1)OC(C1C=C(C(=C(C=1)OC)OC)OC)=O)=O

Computed Properties

• Exact Mass: 433.09437113g/mol
• Monoisotopic Mass: 433.09437113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 136Ų

Additional information on 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate

Professional Introduction to Compound with CAS No. 896312-63-3 and Product Name: 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate

The compound in question, identified by the CAS number 896312-63-3, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of chemical biology and pharmaceutical research. The product name, 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4,5-trimethoxybenzoate, provides a detailed insight into its chemical composition, highlighting its intricate functional groups and heterocyclic structures. This compound represents a promising candidate for further exploration in drug discovery and molecular medicine.

The core structure of this compound features a pyran ring fused with a triazole moiety, both of which are well-documented in medicinal chemistry for their ability to modulate biological pathways. The sulfanylmethyl group attached to the triazole ring introduces a polar and reactive site that can interact with various biological targets. Additionally, the presence of a 3,4,5-trimethoxybenzoate ester at the pyran ring’s position enhances its solubility and bioavailability, making it more suitable for pharmacological applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of this compound with greater accuracy. Studies have suggested that the triazole-sulfanylmethyl moiety may exhibit inhibitory effects on certain kinases and enzymes involved in cancer progression. Furthermore, the trimethoxybenzoate group could contribute to its interaction with nuclear receptors, such as peroxisome proliferator-activated receptors (PPARs), which are implicated in metabolic disorders and inflammation.

In vitro experiments have begun to unravel the pharmacological profile of this compound. Preliminary data indicate that it demonstrates moderate affinity for several protein targets, including an enzyme implicated in DNA repair mechanisms. The pyran ring component is particularly noteworthy for its potential to influence cellular signaling pathways related to oxidative stress and apoptosis. These findings align with current trends in developing small-molecule inhibitors that target multiple disease pathways simultaneously.

The synthesis of this compound presents a formidable challenge due to its complex stereochemistry and the need for precise functional group transformations. However, recent innovations in synthetic methodologies have made it more feasible to produce high-purity batches for further characterization. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the triazole-pyran core efficiently. Additionally, protecting group strategies have been refined to ensure regioselectivity during the introduction of the sulfanylmethyl and ester functionalities.

The development of novel pharmaceuticals often relies on understanding how structural modifications affect biological activity. In the case of this compound, variations in the trimethoxybenzoate ester could lead to significant changes in potency and selectivity. Researchers are exploring derivatives with altered substitution patterns on the benzoate moiety to optimize pharmacokinetic properties while maintaining therapeutic efficacy. Such modifications are critical for advancing from lead compounds to viable drug candidates.

As interest in targeted therapies grows, compounds like this one are being evaluated for their potential in precision medicine applications. The ability of the triazole-sulfanylmethyl group to engage with specific biological targets makes it an attractive scaffold for designing molecules that can selectively inhibit disease-causing pathways without disrupting normal cellular functions. This approach is particularly relevant in oncology, where personalized treatment strategies are becoming increasingly important.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. The structural motifs found in this compound bear resemblance to certain bioactive natural products that have served as inspiration for synthetic chemists. By leveraging computational tools and biosynthetic pathways, researchers aim to identify new analogs with enhanced properties. This interdisciplinary approach not only accelerates the discovery process but also ensures that promising candidates are prioritized based on both chemical elegance and biological relevance.

Regulatory considerations play a crucial role in determining whether a compound can progress from laboratory research to clinical use. Regulatory agencies require extensive data on safety and efficacy before approving new drugs. The synthesis and characterization of this compound must adhere to stringent guidelines to ensure that it meets quality standards for preclinical studies. Collaborative efforts between synthetic chemists, biologists, and regulatory experts are essential for navigating these challenges effectively.

The future prospects of this compound hinge on its ability to demonstrate robust activity across multiple models of disease. Preclinical studies are underway to assess its efficacy in animal models of cancer and metabolic disorders. Concurrently, efforts are being made to optimize its pharmacokinetic profile through structural modifications aimed at improving absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). These studies will provide critical insights into whether this molecule has the potential to enter clinical trials.

In conclusion, the compound identified by CAS number 896312-63-3 represents a compelling example of how intricate molecular design can yield novel therapeutic agents. Its unique combination of functional groups—particularly the triazole-sulfanylmethyl-pyran core—positions it as a valuable scaffold for further exploration in chemical biology and drug development. With ongoing research focused on optimizing its bioactivity and pharmacokinetic properties, this molecule holds promise as a precursor to next-generation pharmaceuticals capable of addressing complex diseases.